Cas no 448215-40-5 (ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate
• CAS No: 448215-40-5
• MF: C₃₄H₃₀N₂O₈S
• MW: 626.675608158112
• CID: 5866504
• PubChem ID: 4257944
• Update Time: 2025-08-04

ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(N-((4-(tert-butyl)phenyl)sulfonyl)-4-nitrobenzamido)-2-phenylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[[4-(1,1-dimethylethyl)phenyl]sulfonyl](4-nitrobenzoyl)amino]-2-phenyl-, ethyl ester
• Oprea1_437986
• F0808-2645
• AKOS024600375
• ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate
• ethyl 5-[(4-tert-butylphenyl)sulfonyl-(4-nitrobenzoyl)amino]-2-phenyl-1-benzofuran-3-carboxylate
• 448215-40-5
• Oprea1_169662

• Inchi： 1S/C34H30N2O8S/c1-5-43-33(38)30-28-21-26(17-20-29(28)44-31(30)22-9-7-6-8-10-22)35(32(37)23-11-15-25(16-12-23)36(39)40)45(41,42)27-18-13-24(14-19-27)34(2,3)4/h6-21H,5H2,1-4H3
• InChI Key： SPQVCDXUSPNRDJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(S(C3=CC=C(C(C)(C)C)C=C3)(=O)=O)C(=O)C3=CC=C([N+]([O-])=O)C=C3)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 626.17228709g/mol
• Monoisotopic Mass: 626.17228709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 776.5±70.0 °C(Predicted)
• pka: -4.40±0.70(Predicted)

Additional information on ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 448215-40-5)

Ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate, identified by its CAS number 448215-40-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate is characterized by its benzofuran core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a variety of ways. The presence of multiple functional groups, including an amide linkage and nitro substituents, further enhances its potential for biological activity. Specifically, the N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido moiety introduces both steric bulk and electronic properties that can modulate the compound's interactions with biological receptors.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate has been explored as a potential lead compound in this context. Its unique structural features make it a promising candidate for further optimization to enhance its binding affinity and selectivity. The benzofuran ring system, in particular, has been shown to be a versatile pharmacophore in the design of drugs targeting neurological and inflammatory disorders.

One of the key aspects of this compound is its ability to engage with biological targets through multiple interactions. The amide group can form hydrogen bonds with polar residues in protein binding pockets, while the nitro group can participate in dipole-dipole interactions and potentially influence the electronic properties of nearby amino acid residues. Additionally, the tert-butyl group provides steric hindrance, which can help to improve binding specificity by excluding non-target molecules from the binding site.

Recent studies have highlighted the importance of understanding the three-dimensional structure of target proteins to design effective inhibitors. Computational methods such as molecular dynamics simulations and virtual screening have been employed to model the interactions between Ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate and potential biological targets. These studies have provided valuable insights into how structural modifications can be made to improve the compound's efficacy and reduce off-target effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the benzofuran core, the introduction of the amide linkage, and the addition of the nitro and ester groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct complex molecular frameworks efficiently.

In conclusion, Ethyl 5-[N-(4-tert-butylbenzenesulfonyl)4-nitrobenzamido]-2-phenyl-1-benzofuran-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable tool for further research in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.